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Compound of Interest

Compound Name: Ptpn2-IN-1

Cat. No.: B15573900

For researchers, scientists, and drug development professionals, the safe and effective
handling of potent compounds like Ptpn2-IN-1 is paramount. This guide provides essential,
immediate safety and logistical information, including operational and disposal plans, to ensure
laboratory safety and procedural accuracy.

Disclaimer: A specific Safety Data Sheet (SDS) for Ptpn2-IN-1 (CAS: 3033936-66-9) is not
publicly available. The following recommendations are based on general best practices for
handling potent, powdered research compounds and should be supplemented by a thorough
internal risk assessment.

I. Compound Identification and Properties

Ptpn2-IN-1 is an inhibitor of Protein Tyrosine Phosphatase Non-Receptor Type 2 (PTPN2).[1]
While detailed toxicological data is unavailable, its potency as a PTPN2 inhibitor suggests that
it should be handled as a potent compound with the potential for biological activity at low
concentrations.
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Property Value Source
CAS Number 3033936-66-9 [1]
Molecular Formula C16H16FN305S2 [1]
Molecular Weight 413.44 g/mol [1]
Physical State Solid powder Inferred

Refer to the Certificate of
Storage Analysis for specific storage [1]

conditions.

Il. Personal Protective Equipment (PPE)

A risk-based approach is crucial for selecting the appropriate level of PPE. The following table
outlines recommended PPE for various laboratory activities involving potent compounds like
Ptpn2-IN-1.
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Activity

Recommended PPE

Rationale

Weighing and Dispensing

(Powders)

- Full-face powered air-
purifying respirator (PAPR) or
a supplied-air respirator.-
Disposable, solid-front lab coat
with tight-fitting cuffs.- Double-
gloving (e.g., nitrile).-

Disposable sleeves.

High risk of aerosolization and
inhalation of potent powders.
Full respiratory protection is
essential. Double-gloving
provides an extra barrier

against contamination.[2]

Solution Preparation

- Chemical fume hood or other
ventilated enclosure.- Lab
coat.- Safety glasses with side
shields or chemical splash
goggles.- Single pair of
chemical-resistant gloves (e.g.,

nitrile).

Reduced risk of aerosolization
compared to handling
powders, but potential for
splashes and spills exists.
Engineering controls like a
fume hood are the primary

means of protection.[2]

In Vitro / In Vivo Dosing

- Lab coat.- Safety glasses.-
Appropriate gloves for the
solvent and compound.

Focus on preventing skin
contact and eye exposure. The
specific procedure will dictate
the level of containment
needed.[2]

General Laboratory Operations

- Lab coat.- Safety glasses.-

Gloves.

Standard laboratory practice to
protect against incidental

contact.[2]

lll. Operational Workflow for Safe Handling

A systematic approach to handling Ptpn2-IN-1 is essential to ensure safety from receipt to
disposal.
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Caption: A logical workflow for the safe handling of Ptpn2-IN-1 from receipt to disposal.
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IV. Disposal Plan

Proper disposal of Ptpn2-IN-1 and contaminated materials is critical to prevent environmental

contamination and accidental exposure. All waste should be treated as hazardous.

Waste Type

Disposal Procedure

Rationale

Unused Compound

- Collect in a clearly labeled,
sealed, and puncture-resistant
container.- Label as
"Hazardous Waste" with the
compound name.- Dispose of
through your institution's

hazardous waste program.

Prevents accidental use and
ensures proper handling by
waste management

professionals.

Contaminated Labware (e.g.,

vials, pipette tips)

- Collect in a designated,
puncture-resistant, and sealed
container.- Label as
"Hazardous Waste" with the

name of the compound.

Minimizes handling of

contaminated items.[2]

Contaminated PPE (e.g.,

gloves, lab coat)

- Doff PPE carefully to avoid
self-contamination.- Place in a
sealed bag or container

labeled as hazardous waste.

Assumes all disposable items
that have come into contact
with the compound are

contaminated.[2]

Aqueous Waste

- Collect in a sealed, labeled
container.- Do not dispose of

down the drain.

Prevents contamination of

waterways.

V. PTPN2 Signaling Pathway

PTPNZ2 is a key negative regulator of inflammatory signaling pathways. Its inhibition is a

therapeutic strategy in immuno-oncology to enhance anti-tumor immunity. PTPN2 is known to

dephosphorylate and inactivate key signaling molecules such as Janus kinases (JAKs) and

Signal Transducers and Activators of Transcription (STATSs), which are crucial for cytokine

signaling, particularly the interferon-gamma (IFNy) pathway.[3][4][5][6] Loss or inhibition of
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PTPNZ2 leads to increased IFNy signaling, which can enhance antigen presentation on tumor
cells and promote anti-tumor immune responses.[5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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